Cas no 31554-69-5 (2(3H)-Benzoxazolone, 5-(1-methylethyl)-)

• Product Name: 2(3H)-Benzoxazolone, 5-(1-methylethyl)-
• CAS No: 31554-69-5
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 323648
• PubChem ID: 322637
• Update Time: 2025-04-19

2(3H)-Benzoxazolone, 5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 5-(1-methylethyl)-
• 5-propan-2-yl-3H-1,3-benzoxazol-2-one
• 5-isopropyl-3H-benzooxazol-2-one
• 5-Isopropyl-benzoxazolinon
• AC1L86VI
• CTK1C6687
• NSC280715
• SCHEMBL12026648
• DTXSID60314115
• NSC-280715
• AKOS011655298
• 31554-69-5

• Inchi： 1S/C10H11NO2/c1-6(2)7-3-4-9-8(5-7)11-10(12)13-9/h3-6H,1-2H3,(H,11,12)
• InChI Key： WAJNRCVFJBLXAQ-UHFFFAOYSA-N
• SMILES： O1C(NC2=C1C=CC(=C2)C(C)C)=O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33
• LogP: 2.24450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones